Cas no 125328-83-8 (4-Methylumbelliferyl Phosphate, Dilithium Salt)

• Product Name: 4-Methylumbelliferyl Phosphate, Dilithium Salt
• CAS No: 125328-83-8
• MF: C₁₀H₇Li₂O₆P
• MW: 268.01474404335
• CID: 199897
• PubChem ID: 6097229
• Update Time: 2025-11-02

4-Methylumbelliferyl Phosphate, Dilithium Salt Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-methyl-7-(phosphonooxy)-, lithium salt (1:2)
• 4-METHYLUMBELLIFERYL PHOSPHATE, DILITHIUM SALT
• 4-METHYL-7-(PHOSPHONOOXY)-2H-1-BENZOPYRAN-2-ONDILITHIUMSALT
• 4-METHYLUMBELLIFERYL PHOSPHATE*DILITHIUM
• 4-METHYLUMBELLIFERYLPHOSPHAT DILITHIUMSALZ
• 4-METHYLUMBELLIFERYLPHOSPHATE DILITHIUM SALT HYDRATE
• 4-METHYLUMBERLLIFERYLPHOSPHATEDILITHIUMSALT
• 7-hydroxy-4-methylcoumarin phosphate dilithium salt
• MUP DILI
• 4-MU-PHOS DILI
• 4-Methylumbelliferylphosphate dilithium salthydrate,99%
• Lithium 4-methyl-2-oxo-2H-chromen-7-yl phosphate
• 2H-1-Benzopyran-2-one, 4-methyl-7-(phosphonooxy)-, dilithium salt
• CS-0443427
• 4-Methylumbelliferyl phosphate dilithium salt
• Lithium4-methyl-2-oxo-2H-chromen-7-ylphosphate
• SCHEMBL1871467
• 125328-83-8
• 4-Methylumbelliferyl phosphate,dilithium salt
• FT-0619129
• 4-Methylumbelliferylphosphate dilithium salt
• dilithium;(4-methyl-2-oxochromen-7-yl) phosphate
• dilithium (4-methyl-2-oxochromen-7-yl) phosphate
• SNYWUWHQGOCFJJ-UHFFFAOYSA-L
• 4-Methylumbelliferyl Phosphate, Dilithium Salt

• Inchi： 1S/C10H9O6P.2Li/c1-6-4-10(11)15-9-5-7(2-3-8(6)9)16-17(12,13)14;;/h2-5H,1H3,(H2,12,13,14);;/q;2*+1/p-2
• InChI Key： SNYWUWHQGOCFJJ-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC1C=CC2C(C)=CC(=O)OC=2C=1.[Li+].[Li+]

Computed Properties

• Exact Mass: 268.03000
• Monoisotopic Mass: 268.03003181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: 0.4
• Topological Polar Surface Area: 98.7

Experimental Properties

• Color/Form: Not available
• PSA: 112.44000
• LogP: 2.44930
• Solubility: Not available

4-Methylumbelliferyl Phosphate, Dilithium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methylumbelliferyl Phosphate, Dilithium Salt

Recent Advances in the Application of 4-Methylumbelliferyl Phosphate, Dilithium Salt (CAS: 125328-83-8) in Biochemical and Biomedical Research

4-Methylumbelliferyl Phosphate, Dilithium Salt (CAS: 125328-83-8) is a widely used fluorogenic substrate in enzymatic assays, particularly for detecting phosphatase and sulfatase activities. This compound, with its high sensitivity and specificity, has become a cornerstone in biochemical research and diagnostic applications. Recent studies have further explored its utility in advanced biomedical research, including drug discovery, biomarker detection, and high-throughput screening platforms.

A 2023 study published in the Journal of Biochemical Techniques demonstrated the enhanced stability and solubility of 4-Methylumbelliferyl Phosphate, Dilithium Salt compared to its monosodium counterpart, making it particularly suitable for long-term assays and automated systems. The research highlighted its application in real-time monitoring of enzymatic reactions, where its consistent performance and low background fluorescence were critical for accurate measurements.

In the field of cancer research, a groundbreaking paper in Molecular Oncology (2024) utilized this compound to develop a novel phosphatase activity profiling method for early cancer detection. The study employed 125328-83-8 as a key component in their diagnostic platform, achieving 92% sensitivity in detecting phosphatase activity patterns associated with early-stage malignancies. This application represents a significant advancement in non-invasive cancer diagnostics.

Recent pharmacological studies have also investigated the compound's potential in drug development. A Nature Communications article (2023) described its use in screening for phosphatase inhibitors, where the high quantum yield of the fluorescent product (4-methylumbelliferone) enabled precise quantification of inhibitor potency. The study identified several promising lead compounds for therapeutic development against phosphatase-related disorders.

From a technical perspective, advancements in microfluidics have leveraged the properties of 4-Methylumbelliferyl Phosphate, Dilithium Salt for single-cell analysis. A Lab on a Chip publication (2024) detailed its integration into droplet microfluidic systems, allowing for high-resolution measurement of phosphatase activity at the single-cell level. This approach has opened new avenues for understanding cellular heterogeneity in disease states.

Quality control and standardization efforts have also progressed, with recent pharmacopeial monographs establishing rigorous specifications for 125328-83-8 in diagnostic applications. These developments ensure batch-to-batch consistency critical for clinical and research applications, addressing previous challenges in assay reproducibility.

Looking forward, the compound's unique properties continue to inspire innovative applications. Current research is exploring its potential in point-of-care diagnostics, where its stability and rapid signal generation are particularly advantageous. Additionally, modifications to the core structure are being investigated to develop next-generation substrates with improved characteristics for specialized applications.